Cyclopropyl-[4-[5-fluoro-6-(4-methoxyphenyl)pyrimidin-4-yl]piperazin-1-yl]methanone

• IUPAC Name: cyclopropyl-[4-[5-fluoro-6-(4-methoxyphenyl)pyrimidin-4-yl]piperazin-1-yl]methanone
• InChI: InChI=1S/C19H21FN4O2/c1-26-15-6-4-13(5-7-15)17-16(20)18(22-12-21-17)23-8-10-24(11-9-23)19(25)14-2-3-14/h4-7,12,14H,2-3,8-11H2,1H3
• InChI Key: OKFWUPAARQVOKV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=C(C(=NC=N2)N3CCN(CC3)C(=O)C4CC4)F
• Molecular Formula: C19H21FN4O2
• Molecular Weight: 356.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a cyclopropyl group, a pyrimidine ring, a piperazine ring, and a methoxyphenyl group. These groups are common in many pharmaceutical compounds and can contribute to a wide range of biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The cyclopropyl group would introduce strain into the molecule, while the nitrogen atoms in the piperazine and pyrimidine rings could act as hydrogen bond donors or acceptors. The methoxyphenyl group could contribute to the compound’s lipophilicity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of a piperazine ring could increase its solubility in water, while the methoxyphenyl group could increase its lipophilicity. The cyclopropyl group could introduce strain into the molecule, potentially making it more reactive.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Many compounds containing a pyrimidine ring, for example, are used as kinase inhibitors in cancer treatment. The piperazine ring is common in many drugs and can contribute to a wide range of biological activities.

Future Directions

Given the complexity of this compound and the presence of several functional groups common in pharmaceuticals, it could be of interest for future research. Studies could explore its synthesis, properties, and potential biological activities.